molecular formula C12H13N5OS B14171262 (4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide CAS No. 26178-94-9

(4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide

Cat. No.: B14171262
CAS No.: 26178-94-9
M. Wt: 275.33 g/mol
InChI Key: FVSXAAIFPCFSGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide is a pyrazole-based heterocyclic compound featuring a carbothioamide group at position 1, a hydrazinylidene moiety at position 4, and a 4-methylphenyl substituent. This compound belongs to a broader class of pyrazole derivatives known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties .

The hydrazinylidene group is likely introduced through condensation reactions involving substituted phenylhydrazines .

Properties

CAS No.

26178-94-9

Molecular Formula

C12H13N5OS

Molecular Weight

275.33 g/mol

IUPAC Name

5-methyl-4-[(4-methylphenyl)diazenyl]-3-oxo-1H-pyrazole-2-carbothioamide

InChI

InChI=1S/C12H13N5OS/c1-7-3-5-9(6-4-7)14-15-10-8(2)16-17(11(10)18)12(13)19/h3-6,16H,1-2H3,(H2,13,19)

InChI Key

FVSXAAIFPCFSGC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)N=NC2=C(NN(C2=O)C(=S)N)C

Origin of Product

United States

Biological Activity

(4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide is a complex organic compound with significant potential in medicinal chemistry. Its molecular formula is C12_{12}H13_{13}N5_5OS, and it has a molecular weight of 275.33 g/mol. This compound features a pyrazole core, which is often associated with various biological activities, including antimicrobial and anticancer properties.

Antimicrobial Properties

Research indicates that pyrazole derivatives exhibit notable antimicrobial activity . For instance, compounds similar to (4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide have shown effectiveness against a range of pathogens. The structural features of these compounds, particularly the presence of hydrazine and thiazole moieties, enhance their interaction with microbial targets.

Anticancer Activity

The compound has been investigated for its anticancer properties . A study highlighted that derivatives of pyrazole with thiazole rings demonstrated significant cytotoxic effects against various cancer cell lines. For example, certain substituted pyrazoles showed IC50_{50} values lower than conventional chemotherapeutic agents like doxorubicin, indicating superior efficacy in inhibiting cancer cell proliferation .

Case Studies

  • Study on HepG2 Cell Line : In a study assessing the antiproliferative activity of several pyrazole derivatives against the HepG2 human liver carcinoma cell line, compounds derived from (4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide exhibited promising results. The presence of electronegative substituents was crucial for enhancing activity .
  • Mechanism of Action : The mechanism involves interaction with specific molecular targets such as enzymes and receptors that regulate cell growth and apoptosis. This interaction leads to alterations in cellular signaling pathways, promoting apoptosis in cancer cells .

Structure-Activity Relationship (SAR)

The structure-activity relationship (SAR) analysis indicates that modifications to the phenyl and hydrazine groups significantly influence biological activity:

Compound FeatureEffect on Activity
Methyl group at position 4 on phenylIncreases anticancer potency
Presence of electron-withdrawing groupsEnhances antimicrobial activity
Hydrazine linkageCritical for cytotoxic effects

Comparison with Similar Compounds

Key Observations:

  • Electronic Effects : The 4-methylphenyl group in the target compound is electron-donating, increasing lipophilicity compared to electron-withdrawing substituents (e.g., Cl in ). This may enhance membrane permeability in biological systems.
  • Steric Effects : The naphthyl-substituted compound shows reduced conformational flexibility due to its bulky substituent, which may limit binding to biological targets.

Crystallographic and Packing Behavior

Crystal structures of related compounds reveal distinct packing patterns influenced by substituents:

  • The 4-chlorophenyl derivative crystallizes in the monoclinic space group C2/c with a unit cell volume of 2608.2 ų. Hydrogen bonds form between the carbothioamide S atom and adjacent NH groups.
  • The 2-methoxyphenyl analog adopts the P2/c space group with a smaller unit cell (1384.7 ų), stabilized by N–H···O and N–H···S hydrogen bonds involving the methoxy oxygen.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.